Cas no 61552-38-3 ( )

• Product Name: &nbsp
• CAS No: 61552-38-3
• MF: C₁₃H₁₇N₅O₃S
• MW: 323.370780706406
• CID: 954679
• PubChem ID: 299524
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-6-prop-2-enylsulfanylpurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• NSC-172612
• NSC172612
• 61552-38-3
• DTXSID70305918
•  

• Inchi： 1S/C13H17N5O3S/c1-2-3-22-12-10-11(16-13(14)17-12)18(6-15-10)9-4-7(20)8(5-19)21-9/h2,6-9,19-20H,1,3-5H2,(H2,14,16,17)
• InChI Key： RVPKHBQARGEZAM-UHFFFAOYSA-N
• SMILES： S(CC=C)C1C2=C(N=C(N)N=1)N(C=N2)C1CC(C(CO)O1)O

Computed Properties

• Exact Mass: 323.10541
• Monoisotopic Mass: 323.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 119.31